Cas no 40111-26-0 (1-bromo-3-hydroxypent-4-en-1-yne)

• Product name: 1-bromo-3-hydroxypent-4-en-1-yne
• CAS No: 40111-26-0
• MF: C₅H₅BrO
• MW: 160.996600866318
• CID: 3047864

1-bromo-3-hydroxypent-4-en-1-yne Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-hydroxypent-4-en-1-yne
• 5-bromopent-1-en-4-yn-3-ol; 5-bromo-pent-1-en-4-yn-3-ol; 1-Brom-penten-(4)-in-(1)-ol-(3).
• 1-Penten-4-yn-3-ol, 5-bromo-

• Inchi： 1S/C5H5BrO/c1-2-5(7)3-4-6/h2,5,7H,1H2
• InChI Key： CXXRJCHYCINVKJ-UHFFFAOYSA-N
• SMILES： C=CC(O)C#CBr

Computed Properties

• Exact Mass: 159.95200

Experimental Properties

• Density: 1.601±0.06 g/cm3(Predicted)
• Boiling Point: 85 °C(Press: 12 Torr)
• PSA: 20.23000
• LogP: 0.88910
• pka: 11.43±0.20(Predicted)